Cas no 2680901-40-8 (tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2680901-40-8
• MF: C₁₇H₂₁N₃O₅S
• MW: 379.43074297905
• CID: 5628093
• PubChem ID: 165932495
• Update Time: 2025-10-20

tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301792
• 2680901-40-8
• tert-butyl N-(2-methoxyethyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]carbamate
• tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C17H21N3O5S/c1-17(2,3)25-16(21)19(9-10-24-4)15-18-14(11-26-15)12-5-7-13(8-6-12)20(22)23/h5-8,11H,9-10H2,1-4H3
• InChI Key： MICINTYCGKTBJC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1N(C(=O)OC(C)(C)C)CCOC

Computed Properties

• Exact Mass: 379.12019195g/mol
• Monoisotopic Mass: 379.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 126Ų

Additional information on tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate

tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate, with the CAS number 2680901-40-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. Recent studies have highlighted its promising properties, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a nitrophenyl group at the 4-position, which introduces electron-withdrawing effects and enhances the compound's reactivity. Additionally, the molecule features a tert-butyl group attached to a carbamate moiety, which contributes to its stability and solubility properties. These structural elements collectively make this compound a versatile building block for various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare this molecule, leveraging modern organic chemistry techniques such as nucleophilic substitution and coupling reactions. The synthesis process involves the strategic introduction of functional groups to achieve the desired molecular architecture. For instance, the formation of the thiazole ring is typically achieved through cyclization reactions involving appropriate precursors like thioureas or thioamides.

The pharmacological properties of this compound have also been explored in recent studies. Researchers have investigated its potential as a drug candidate, particularly in the context of anti-inflammatory and anti-cancer therapies. The nitrophenyl group in the molecule has been shown to exhibit significant biological activity, making it a valuable component in drug design. Furthermore, the tert-butyl group enhances the compound's bioavailability by improving its lipophilicity without compromising its solubility.

In terms of applications, this compound has shown promise in material science as well. Its unique structural features make it an ideal candidate for use in advanced materials such as polymers and coatings. The thiazole ring provides excellent thermal stability and mechanical strength, while the nitrophenyl group contributes to UV resistance. These properties make this compound suitable for applications in high-performance materials used in aerospace and electronics industries.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Researchers have employed quantum mechanical calculations to study its electronic structure and reactivity patterns. These studies have provided valuable insights into the compound's interaction with biological systems and its potential for catalytic applications.

In conclusion, tert-butyl N-(2-methoxyethyl)-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS No: 2680901-40-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent research findings, positions it as a key player in future innovations in pharmacology and material science.